Cas no 1443309-66-7 (3,5-Difluoro-2-iso-pentoxybenzoyl chloride)

• Product Name: 3,5-Difluoro-2-iso-pentoxybenzoyl chloride
• CAS No: 1443309-66-7
• MF: C₁₂H₁₃ClF₂O₂
• MW: 262.680229902267
• MDL: MFCD22372967
• CID: 5189984
• Update Time: 2026-03-05

3,5-Difluoro-2-iso-pentoxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-2-iso-pentoxybenzoyl chloride

• MDL： MFCD22372967
• Inchi： 1S/C12H13ClF2O2/c1-7(2)3-4-17-11-9(12(13)16)5-8(14)6-10(11)15/h5-7H,3-4H2,1-2H3
• InChI Key： XOUYKCKFOFMJMA-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC(F)=CC(F)=C1OCCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3,5-Difluoro-2-iso-pentoxybenzoyl chloride

Introduction to 3,5-Difluoro-2-iso-pentoxybenzoyl chloride (CAS No. 1443309-66-7) and Its Emerging Applications in Chemical Biology

3,5-Difluoro-2-iso-pentoxybenzoyl chloride, identified by the CAS number 1443309-66-7, is a fluorinated benzoyl chloride derivative that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound belongs to a class of molecules that exhibit strong potential in the development of novel pharmaceuticals, agrochemicals, and advanced materials. The presence of both fluorine and alkoxy substituents in its molecular framework imparts distinct electronic and steric effects, making it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration.

The 3,5-Difluoro-2-iso-pentoxybenzoyl chloride structure is characterized by a benzoyl chloride moiety attached to a benzene ring substituted with fluorine atoms at the 3rd and 5th positions, as well as an isopentoxy group at the 2nd position. This specific arrangement enhances the compound's reactivity, particularly in nucleophilic substitution reactions, which are crucial for constructing more complex molecular architectures. The fluorine atoms, known for their ability to modulate metabolic stability and binding affinity, contribute to the compound's pharmacological interest. Additionally, the isopentoxy group introduces a bulky alkyl ether moiety, which can influence both solubility and interactions with biological targets.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their widespread applications in medicinal chemistry. The introduction of fluorine atoms into organic molecules often leads to improved pharmacokinetic properties, such as enhanced lipophilicity and metabolic stability. 3,5-Difluoro-2-iso-pentoxybenzoyl chloride exemplifies this trend by combining the advantages of fluorine substitution with the reactivity of benzoyl chlorides. This compound has been explored in various synthetic pathways, including the introduction of amine or alcohol groups via nucleophilic aromatic substitution (SNAr), which is a fundamental reaction in drug discovery.

One of the most compelling aspects of 3,5-Difluoro-2-iso-pentoxybenzoyl chloride is its utility as a building block for more complex molecules. For instance, it can be used to synthesize peptidomimetics and other bioactive scaffolds that mimic natural products or peptide sequences. The benzoyl chloride functionality allows for easy acylation reactions with various nucleophiles, enabling the construction of diverse molecular libraries. These libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying novel bioactive compounds.

Recent studies have highlighted the potential of 3,5-Difluoro-2-iso-pentoxybenzoyl chloride in the development of targeted therapeutics. Researchers have leveraged its reactivity to create novel inhibitors of enzymes involved in cancer metabolism and inflammation. The fluorinated aromatic core enhances binding affinity to biological targets by improving hydrophobic interactions and reducing susceptibility to enzymatic degradation. Furthermore, the isopentoxy group can serve as a steric anchor, optimizing interactions with specific pockets on protein surfaces. These features make 3,5-Difluoro-2-iso-pentoxybenzoyl chloride a valuable tool for medicinal chemists seeking to design next-generation drugs.

The compound's role extends beyond pharmaceutical applications; it has also been explored in materials science and agrochemical research. Fluorinated benzoyl chlorides are known to exhibit interesting electronic properties when incorporated into organic semiconductors or liquid crystals. Similarly, they can serve as key intermediates in synthesizing novel pesticides that offer improved efficacy while minimizing environmental impact. The versatility of 3,5-Difluoro-2-iso-pentoxybenzoyl chloride underscores its importance as a multifunctional chemical entity.

In conclusion,3,5-Difluoro-2-iso-pentoxybenzoyl chloride (CAS No. 1443309-66-7) represents a fascinating molecule with broad applications across multiple disciplines. Its unique structural features—combining fluorine substitution with an alkoxy group—enhance its reactivity and utility as an intermediate in synthetic chemistry. As research continues to uncover new methodologies for fluorinated compound synthesis,3,5-Difluoro-2-iso-pentoxybenzoyl chloride is poised to play an increasingly significant role in drug discovery and material science innovation.